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Compound of Interest

Compound Name: 2-Bromo-1-methylcyclohexanol

Cat. No.: B13882013 Get Quote

Essential Safety and Handling Guide for 2-Bromo-1-
methylcyclohexanol
For Immediate Reference: Personal Protective Equipment (PPE), Handling, and Disposal

Protocols

This guide provides critical safety and operational information for researchers, scientists, and

drug development professionals handling 2-Bromo-1-methylcyclohexanol. Adherence to

these procedures is essential for ensuring personal safety and proper chemical management.

Personal Protective Equipment (PPE) Summary
When handling 2-Bromo-1-methylcyclohexanol, a comprehensive PPE strategy is required to

minimize exposure. The following table summarizes the necessary equipment.
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PPE Category Specification Standard

Eye and Face Protection

Tightly fitting safety goggles or

safety glasses with side-

shields. A face shield should

be worn if there is a splash

hazard.

EN 166 (EU) or NIOSH (US)

Skin Protection

   Gloves

Nitrile or Neoprene gloves are

recommended for incidental

contact. For prolonged contact,

consider heavier-duty gloves.

Always inspect gloves before

use and use proper removal

technique.

EN 374

   Lab Coat/Apron

A chemically resistant lab coat

or apron. For larger quantities,

impervious clothing may be

necessary.

Respiratory Protection

In a well-ventilated area,

respiratory protection may not

be required. If ventilation is

inadequate or if exposure

limits are exceeded, use a

respirator with an organic

vapor cartridge.

NIOSH Approved

Detailed Glove Selection Guide
The selection of appropriate gloves is critical. While specific breakthrough time data for 2-
Bromo-1-methylcyclohexanol is not readily available, the following table provides general

guidance for glove materials when handling halogenated organic compounds. It is crucial to

note that glove performance can vary by manufacturer, thickness, and duration of exposure.[1]

[2] For incidental splash exposure, immediately remove and replace contaminated gloves.[3]
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Glove Material

Breakthrough Time
Guidance (General for
Halogenated
Hydrocarbons)

Recommendation for 2-
Bromo-1-
methylcyclohexanol

Nitrile Rubber Fair to Good

Recommended for short-term

use and incidental splash

protection.[4][5]

Neoprene Good

A suitable alternative to nitrile,

offering good chemical

resistance.[1]

Butyl Rubber Excellent

Recommended for situations

with a higher risk of direct or

prolonged contact.[6]

Latex Not Recommended
Offers poor protection against

many organic solvents.[7]

Experimental Protocol: PPE Workflow
Proper donning and doffing of PPE are crucial to prevent contamination.[8][9][10]

3.1. Donning (Putting On) PPE Sequence

Hand Hygiene: Wash hands thoroughly with soap and water or use an alcohol-based hand

sanitizer.

Gown/Lab Coat: Put on a clean lab coat, ensuring it is fully fastened.

Mask/Respirator: If required, don the respirator, ensuring a proper fit and seal.

Eye Protection: Put on safety goggles or glasses.

Gloves: Don gloves, pulling the cuffs over the sleeves of the lab coat.

3.2. Doffing (Taking Off) PPE Sequence
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Gloves: Remove gloves using the proper technique to avoid skin contact with the outer

surface.

Gown/Lab Coat: Remove the lab coat by turning it inside out and rolling it into a bundle.

Hand Hygiene: Perform hand hygiene.

Eye Protection: Remove eye protection from the back to the front.

Mask/Respirator: Remove the respirator without touching the front.

Final Hand Hygiene: Wash hands thoroughly.

Operational Plan: Handling 2-Bromo-1-
methylcyclohexanol

Ventilation: Always handle this compound in a well-ventilated area, preferably within a

chemical fume hood.[8][9]

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[8]

[9]

Aerosol Prevention: Avoid the formation of dust and aerosols.[8][9]

Ignition Sources: Keep away from heat and sources of ignition.[11] Use non-sparking tools.

[8]

Disposal Plan: Managing 2-Bromo-1-
methylcyclohexanol Waste
As a halogenated organic compound, 2-Bromo-1-methylcyclohexanol waste must be

disposed of as hazardous waste.[7][12]

5.1. Waste Segregation and Collection

Container: Use a designated, properly labeled, and sealed waste container for halogenated

organic waste.[7][12]
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Labeling: The label should clearly state "Halogenated Organic Waste" and list the chemical

constituents.[12]

Compatibility: Ensure the waste container is compatible with the chemical.

5.2. Disposal Procedure

Collection: Collect all materials contaminated with 2-Bromo-1-methylcyclohexanol,
including gloves, absorbent pads, and disposable labware, in the designated hazardous

waste container.

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area away from

incompatible materials.

Arrangement for Disposal: Contact your institution's Environmental Health and Safety (EHS)

office to arrange for the pickup and disposal of the hazardous waste in accordance with

local, state, and federal regulations.[13] Do not dispose of this chemical down the drain.[4]

Visual Aid: PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting the appropriate

level of personal protective equipment when handling 2-Bromo-1-methylcyclohexanol.
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Caption: PPE selection workflow for handling 2-Bromo-1-methylcyclohexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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